Cas no 1541398-98-4 (2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1541398-98-4
• MF: C₉H₅F₇O
• MW: 262.124227285385
• MDL: MFCD32661933
• CID: 5521060
• PubChem ID: 83809627
• Update Time: 2025-08-04

2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-α,5-bis(trifluoromethyl)benzenemethanol
• 2-Fluoro-alpha,5-bis(trifluoromethyl)benzyl Alcohol
• 2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD32661933
• Inchi： 1S/C9H5F7O/c10-6-2-1-4(8(11,12)13)3-5(6)7(17)9(14,15)16/h1-3,7,17H
• InChI Key： NVBQXIJZNVDWLG-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C(F)(F)F)C=C1C(O)C(F)(F)F

Additional information on 2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-ol

Chemical Profile: 2,2,2-Trifluoro-1-(2-Fluoro-5-(Trifluoromethyl)Phenyl)Ethan-1-Ol (CAS No. 1541398-98-4)

2,2,2-Trifluoro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-ol, commonly referred to asCompound 1541398-98-4, is a highly fluorinated organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we will delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure ofCompound 1541398-98-4 is characterized by a trifluoromethyl group attached to a phenyl ring, which is further substituted with a fluoro group at the para position. The central ethan-1-ol moiety is fully fluorinated at the alpha position, giving rise to its distinctive trifluoroethanol backbone. This combination of electron-withdrawing groups (EWGs) imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical transformations and biological studies.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of multiple fluorine atoms inCompound 1541398-98-4 enhances its lipophilicity and stability, which are crucial for pharmaceutical applications. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis ofCompound 1541398-98-4 typically involves multi-step reactions, often starting from readily available fluorinated precursors. One common approach is the nucleophilic substitution of a suitable trifluoromethyl intermediate with a phenolic derivative under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications,Compound 1541398-98-4 has shown promise in several fields. In the pharmaceutical industry, its unique structure makes it an ideal candidate for designing drugs targeting specific receptors or enzymes. For instance, studies have demonstrated its ability to modulate protein-protein interactions, a key mechanism in many diseases. Additionally, its high stability under harsh conditions makes it suitable for use in industrial processes requiring robust chemical intermediates.

The environmental impact ofCompound 1541398-98-4 has also been a topic of interest. Given its fluorinated nature, concerns about bioaccumulation and persistence in the environment have been raised. However, recent research indicates that under certain conditions,Compound 1541398-98-4 can undergo biodegradation through microbial action, suggesting that it may not pose significant long-term risks if managed properly.

In conclusion,Compound 1541398-98-4, or2,2,2-trifluoro-1-(()